![molecular formula C12H12FNOS B6645831 4-fluoro-3-methoxy-N-(thiophen-3-ylmethyl)aniline](/img/structure/B6645831.png)
4-fluoro-3-methoxy-N-(thiophen-3-ylmethyl)aniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-fluoro-3-methoxy-N-(thiophen-3-ylmethyl)aniline, also known as 4F-MTA, is a synthetic compound that belongs to the family of amphetamine-like substances. It was first synthesized in the mid-1990s and has gained popularity as a research chemical due to its potential as a stimulant and anxiolytic agent.
Mechanism of Action
The exact mechanism of action of 4-fluoro-3-methoxy-N-(thiophen-3-ylmethyl)aniline is not fully understood. However, it is believed to act as a dopamine and norepinephrine reuptake inhibitor, similar to other amphetamine-like substances. It may also have an effect on serotonin levels in the brain.
Biochemical and Physiological Effects:
Studies have shown that this compound can increase dopamine and norepinephrine levels in the brain, leading to increased alertness and a sense of well-being. It has also been shown to have an anxiolytic effect, reducing anxiety and stress levels. However, it can also have negative effects on the cardiovascular system, including increased heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
One advantage of using 4-fluoro-3-methoxy-N-(thiophen-3-ylmethyl)aniline in lab experiments is its potential as a neuroprotective agent. It has been shown to protect against oxidative stress and inflammation in the brain. However, its effects on the cardiovascular system can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research on 4-fluoro-3-methoxy-N-(thiophen-3-ylmethyl)aniline. One area of interest is its potential as a treatment for depression and anxiety disorders. It may also have potential as a neuroprotective agent for the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 4-fluoro-3-methoxy-N-(thiophen-3-ylmethyl)aniline involves a multi-step process that starts with the reaction of 3-thiophenemethanol with 4-fluoronitrobenzene. The resulting compound is then reduced using a palladium catalyst to yield 4-fluoro-3-nitro-N-(thiophen-3-ylmethyl)aniline. The final step involves the reduction of the nitro group to an amino group using sodium borohydride in methanol.
Scientific Research Applications
4-fluoro-3-methoxy-N-(thiophen-3-ylmethyl)aniline has been studied extensively for its potential as a stimulant and anxiolytic agent. It has also been investigated for its potential as a treatment for depression and anxiety disorders. Additionally, it has been studied for its effects on the central nervous system and its potential as a neuroprotective agent.
Properties
IUPAC Name |
4-fluoro-3-methoxy-N-(thiophen-3-ylmethyl)aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12FNOS/c1-15-12-6-10(2-3-11(12)13)14-7-9-4-5-16-8-9/h2-6,8,14H,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RECPPZKGJSGUJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)NCC2=CSC=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12FNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.